Cas no 778604-64-1 (3-{(benzyloxy)carbonylamino}-3-(2,4,5-trimethylphenyl)propanoic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}-3-(2,4,5-trimethylphenyl)propanoic acid
• CAS No: 778604-64-1
• MF: C₂₀H₂₃NO₄
• MW: 341.40092587471
• CID: 5684199
• PubChem ID: 108407946
• Update Time: 2025-05-24

3-{(benzyloxy)carbonylamino}-3-(2,4,5-trimethylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 778604-64-1
• EN300-25777387
• 3-{[(benzyloxy)carbonyl]amino}-3-(2,4,5-trimethylphenyl)propanoic acid
• 3-{(benzyloxy)carbonylamino}-3-(2,4,5-trimethylphenyl)propanoic acid

• Inchi： 1S/C20H23NO4/c1-13-9-15(3)17(10-14(13)2)18(11-19(22)23)21-20(24)25-12-16-7-5-4-6-8-16/h4-10,18H,11-12H2,1-3H3,(H,21,24)(H,22,23)
• InChI Key： RXPHILJSSALQPB-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(CC(=O)O)C1C=C(C)C(C)=CC=1C)=O

Computed Properties

• Exact Mass: 341.16270821g/mol
• Monoisotopic Mass: 341.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-{(benzyloxy)carbonylamino}-3-(2,4,5-trimethylphenyl)propanoic acid

3-{(Benzyloxy)carbonylamino}-3-(2,4,5-trimethylphenyl)propanoic Acid: A Comprehensive Overview

3-{(Benzyloxy)carbonylamino}-3-(2,4,5-trimethylphenyl)propanoic acid, identified by the CAS number 778604-64-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzyloxy carbonyl amino group with a substituted phenyl group attached to a propanoic acid backbone. The presence of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to enhance the yield and purity of this compound. These developments underscore the importance of continuous innovation in synthetic chemistry to meet the growing demand for complex molecules like 3-{(benzyloxy)carbonylamino}-3-(2,4,5-trimethylphenyl)propanoic acid.

One of the most promising applications of this compound lies in its potential as a precursor in drug discovery. The benzyloxy carbonyl amino group is known to play a critical role in modulating the pharmacokinetic properties of molecules, such as absorption and metabolism. Recent studies have explored its use in designing bioisosteres and prodrugs, which could offer improved therapeutic profiles compared to existing drugs. For example, researchers have demonstrated that incorporating this group into antiviral agents can significantly enhance their potency and selectivity.

In addition to its pharmacological applications, 3-{(benzyloxy)carbonylamino}-3-(2,4,5-trimethylphenyl)propanoic acid has also found utility in materials science. Its rigid structure and functional groups make it an ideal candidate for constructing advanced materials with tailored properties. For instance, it has been employed as a building block in the synthesis of stimuli-responsive polymers and self-healing materials. These applications highlight the versatility of this compound across diverse scientific disciplines.

The structural features of this compound also make it an excellent model for studying fundamental chemical concepts. Its reactivity patterns provide insights into the behavior of similar molecules under various conditions. Recent computational studies have elucidated the electronic effects governing its reactivity, offering new perspectives on how these properties can be optimized for specific applications.

In conclusion, 3-{(benzyloxy)carbonylamino}-3-(2,4,5-trimethylphenyl)propanoic acid (CAS No: 778604-64-1) is a multifaceted compound with significant potential in multiple fields. Its unique structure enables diverse applications ranging from drug discovery to materials science. As research continues to uncover new aspects of its chemistry and utility, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.